Cas no 11097-82-8 (Gentamicin C)

Gentamicin C structure
Gentamicin C structure
Product Name:Gentamicin C
CAS No:11097-82-8
MF:C19H39N5O7
MW:449.542265176773
CID:165782
PubChem ID:3084091
Update Time:2025-04-19

Gentamicin C Chemical and Physical Properties

Names and Identifiers

    • Gentamicin C
    • (2R,3S,4R,5R)-2-[(1S,2R,3R,4S,6R)-4,6-diamino-3-[(2R,3R,6S)-3-amino-6-(aminomethyl)oxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol
    • (1R,2R,3S,4R,6S)-4,6-diamino-3-{[3-deoxy-4-C-methyl-3-(methylamino)-beta-L-ribopyranosyl]oxy}-2-hydroxycyclohexyl 2,6-diamino-2,3,4,6-tetradeoxy-alpha-D-erythro-hexopyranoside
    • gentamicin C complex
    • C01918
    • GENTAMICINC
    • 11097-82-8
    • Inchi: 1S/C19H39N5O7/c1-19(27)7-28-18(13(26)16(19)24-2)31-15-11(23)5-10(22)14(12(15)25)30-17-9(21)4-3-8(6-20)29-17/h8-18,24-27H,3-7,20-23H2,1-2H3/t8-,9+,10-,11+,12+,13-,14+,15-,16+,17+,18+,19-/m0/s1
    • InChI Key: VEGXETMJINRLTH-ALRICIOSSA-N
    • SMILES: O([C@@H]1[C@H]([C@H]([C@](C)(CO1)O)NC)O)[C@H]1[C@@H](C[C@@H]([C@H]([C@H]1O)O[C@@H]1[C@@H](CC[C@@H](CN)O1)N)N)N

Computed Properties

  • Exact Mass: 449.28494860g/mol
  • Monoisotopic Mass: 449.28494860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5
  • Topological Polar Surface Area: 214Ų
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